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Compound Name: Guanidine isothiocyanate

Cat. No.: B1259682

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Guanidine isothiocyanate (GITC) is a powerful chaotropic agent and protein denaturant

widely utilized in molecular biology. Its ability to effectively inactivate nucleases makes it an

indispensable component in the extraction and purification of high-quality nucleic acids from

various biological sources. This technical guide provides a comprehensive overview of the

chemical properties, structure, and key applications of guanidine isothiocyanate, with a focus

on its role in nucleic acid isolation.

Chemical Properties and Structure
Guanidine isothiocyanate is a salt composed of the guanidinium cation ([CH₆N₃]⁺) and the

thiocyanate anion ([SCN]⁻). The guanidinium cation is the conjugate acid of guanidine.

Structure:

The guanidinium cation is a planar, resonance-stabilized ion with three amino groups bonded

to a central carbon atom. The positive charge is delocalized over the entire cation. The
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thiocyanate anion is a linear ion with a triple bond between the carbon and nitrogen atoms and

a single bond between the carbon and sulfur atoms, with the negative charge primarily on the

sulfur atom.

A logical diagram of the ionic interaction is presented below.

Caption: Ionic structure of guanidine isothiocyanate.

Quantitative Physicochemical Data:

The following table summarizes the key physicochemical properties of guanidine
isothiocyanate.

Property Value Reference(s)

Molecular Formula CH₅N₃·HSCN or C₂H₆N₄S

Molecular Weight 118.16 g/mol

Appearance White crystalline powder

Melting Point 115-122 °C

Boiling Point
290.6 °C at 760 mmHg

(decomposes)

Solubility in Water
1420 g/L at 20 °C (very

soluble)

Solubility in Ethanol Soluble

pKa 12.5 at 20 °C

pH (1M aqueous solution) 4.5 - 7.0

Spectroscopic Data:

Spectroscopic analysis is crucial for the identification and characterization of guanidine
isothiocyanate.
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Spectroscopic Technique Key Features and Observations

Infrared (IR) Spectroscopy

The IR spectrum of guanidine isothiocyanate

exhibits characteristic absorption bands

corresponding to the functional groups present

in the guanidinium and thiocyanate ions. A

strong, sharp peak around 2050-2150 cm⁻¹ is

characteristic of the C≡N stretch of the

thiocyanate group. The N-H stretching vibrations

of the guanidinium cation appear as broad

bands in the region of 3100-3400 cm⁻¹. C-N

stretching and N-H bending vibrations are also

observed at lower wavenumbers.

Nuclear Magnetic Resonance (NMR)

Spectroscopy

¹H NMR: In a suitable deuterated solvent (e.g.,

DMSO-d₆), the protons of the guanidinium

cation typically show a single, broad resonance

due to proton exchange and quadrupolar

relaxation of the nitrogen atoms. The chemical

shift is solvent-dependent. ¹³C NMR: The ¹³C

NMR spectrum shows two distinct signals. The

carbon of the guanidinium cation resonates

around 158-160 ppm. The carbon of the

thiocyanate anion appears around 130-135

ppm.

Mass Spectrometry (MS)

Mass spectrometry of guanidine isothiocyanate

will show peaks corresponding to the

guanidinium cation (m/z ≈ 60.06) and the

thiocyanate anion (m/z ≈ 58.08).

Core Application: Nucleic Acid Extraction
Guanidine isothiocyanate is a cornerstone reagent in numerous protocols for the isolation of

RNA and DNA. Its efficacy stems from its potent chaotropic and denaturing properties.

Mechanism of Action:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1259682/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-guanidine-isothiocyanate-chemical-properties-structure-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1259682?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Lysis: High concentrations of GITC disrupt cell membranes and organelles, releasing

the cellular contents, including nucleic acids.

Protein Denaturation: As a strong chaotropic agent, GITC disrupts the hydrogen bond

network in aqueous solutions and denatures proteins, including potent nucleases (RNases

and DNases) that would otherwise rapidly degrade the target nucleic acids.

Nucleoprotein Dissociation: It effectively dissociates nucleic acids from their associated

proteins, allowing for their purification.

The most widely used method employing guanidine isothiocyanate is the Acid Guanidinium

Thiocyanate-Phenol-Chloroform (AGPC) extraction. This single-step method is renowned for its

ability to yield high-quality, intact RNA.

Experimental Workflow: AGPC RNA Extraction

The following diagram illustrates the typical workflow for RNA extraction using the AGPC

method.
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Start: Biological Sample (Tissues or Cells)

1. Homogenization in Lysis Solution
(Guanidine Isothiocyanate, β-mercaptoethanol)

2. Cell Lysis and Nuclease Inactivation

3. Phenol-Chloroform Extraction
(Addition of acidic phenol and chloroform)

4. Phase Separation by Centrifugation

Aqueous Phase (RNA) Interphase (DNA) Organic Phase (Proteins, Lipids)

5. RNA Precipitation
(Isopropanol addition to aqueous phase)

6. RNA Pelleting by Centrifugation

7. Wash RNA Pellet
(70-80% Ethanol)

8. Resuspend Purified RNA
(RNase-free water or buffer)

End: High-Quality RNA

Click to download full resolution via product page

Caption: Workflow for AGPC RNA extraction.
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Detailed Experimental Protocol: Total RNA Isolation
from Mammalian Cells
This protocol is adapted from the well-established single-step RNA isolation method.

Materials:

Lysis Solution (GITC Lysis Buffer):

4 M Guanidine isothiocyanate

25 mM Sodium citrate, pH 7.0

0.5% (w/v) N-lauroylsarcosine (Sarkosyl)

0.1 M 2-mercaptoethanol (add fresh before use)

Acid Phenol: Water-saturated phenol, pH 4.3

Chloroform-isoamyl alcohol mixture (49:1)

Isopropanol

75% Ethanol (in RNase-free water)

RNase-free water

Procedure:

Cell Lysis:

For adherent cells, aspirate the culture medium and directly add 1 mL of GITC Lysis Buffer

per 10 cm² of culture dish surface.

For suspension cells, pellet the cells by centrifugation, aspirate the supernatant, and add 1

mL of GITC Lysis Buffer per 5-10 x 10⁶ cells.

Pass the cell lysate several times through a pipette to ensure complete homogenization.
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Phase Separation:

Transfer the homogenate to a sterile polypropylene tube.

Sequentially add:

0.1 mL of 2 M sodium acetate (pH 4.0)

1 mL of acid phenol

0.2 mL of chloroform-isoamyl alcohol mixture

Cap the tube tightly and vortex vigorously for 10-15 seconds after each addition.

Incubate the mixture on ice for 15 minutes.

Centrifuge at 10,000 x g for 20 minutes at 4°C.

RNA Precipitation:

Carefully transfer the upper aqueous phase to a fresh tube. Be cautious not to disturb the

interphase.

Add an equal volume of isopropanol to the aqueous phase.

Mix gently by inversion and incubate at -20°C for at least 1 hour to precipitate the RNA.

RNA Pelleting and Washing:

Centrifuge at 12,000 x g for 20 minutes at 4°C to pellet the RNA.

Carefully decant the supernatant.

Wash the RNA pellet by adding 1 mL of 75% ethanol.

Vortex briefly and centrifuge at 7,500 x g for 5 minutes at 4°C.

RNA Solubilization:
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Carefully decant the ethanol wash.

Briefly air-dry the pellet for 5-10 minutes. Do not over-dry, as this will make the RNA

difficult to dissolve.

Resuspend the RNA pellet in an appropriate volume of RNase-free water.

Incubate at 55-60°C for 10-15 minutes to aid dissolution.

Quantification and Quality Assessment:

Determine the RNA concentration and purity by measuring the absorbance at 260 nm and

280 nm. An A₂₆₀/A₂₈₀ ratio of ~2.0 is indicative of pure RNA.

Safety Considerations
Guanidine isothiocyanate is a hazardous substance and should be handled with appropriate

safety precautions. It is harmful if swallowed, inhaled, or absorbed through the skin. It can

cause severe skin and eye irritation. When in contact with acids, it releases highly toxic gases.

Always work in a well-ventilated fume hood and wear appropriate personal protective

equipment (PPE), including gloves, a lab coat, and safety glasses.

Conclusion
Guanidine isothiocyanate remains a vital reagent in molecular biology due to its unparalleled

ability to lyse cells and inactivate nucleases, thereby preserving the integrity of nucleic acids.

The AGPC extraction method, centered around the use of GITC, continues to be a reliable and

widely practiced technique for obtaining high-quality RNA for a multitude of downstream

applications, including RT-PCR, qPCR, Northern blotting, and next-generation sequencing. A

thorough understanding of its chemical properties and mechanism of action is essential for its

effective and safe use in the laboratory.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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